Cas no 1995728-95-4 (3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane)

• Product Name: 3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane
• CAS No: 1995728-95-4
• MF: C₈H₁₄ClF₃
• MW: 202.644972324371
• CID: 5285163
• Update Time: 2025-06-29

3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1,1,1-trifluoro-3-methylhexane
• Hexane, 3-(chloromethyl)-1,1,1-trifluoro-3-methyl-
• 3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane

• Inchi： 1S/C8H14ClF3/c1-3-4-7(2,6-9)5-8(10,11)12/h3-6H2,1-2H3
• InChI Key： GRPADOWJUMIHCX-UHFFFAOYSA-N
• SMILES： ClCC(C)(CC(F)(F)F)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 133
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane

3-(Chloromethyl)-1,1,1-Trifluoro-3-Methylhexane (CAS No. 1995728-95-4)

The compound 3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane (CAS No. 1995728-95-4) is a fluorinated organic compound with a unique structure that combines both chlorinated and fluorinated functionalities. This compound belongs to the class of hexanes, which are six-carbon alkane derivatives, and it is characterized by the presence of a trifluoromethyl group at the first carbon and a chloromethyl group at the third carbon of the hexane chain. The methyl group at the third carbon further adds to the complexity of its structure.

3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane is synthesized through a combination of alkylation and fluorination reactions. The synthesis process typically involves the use of alkyl halides and fluorinating agents under controlled conditions to achieve the desired substitution pattern on the hexane backbone. The presence of both chlorine and fluorine atoms in the molecule makes it a versatile compound with potential applications in various fields such as materials science, pharmaceuticals, and industrial chemistry.

Recent studies have highlighted the importance of fluorinated compounds like 3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane in the development of advanced materials with unique properties. For instance, fluorinated organic compounds are known for their high thermal stability and chemical resistance, making them ideal candidates for use in high-performance polymers and coatings. Additionally, the presence of a chloromethyl group in this compound introduces nucleophilic reactivity, which can be exploited in various organic transformations.

In terms of physical properties, 3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane exhibits a boiling point that is significantly influenced by the electron-withdrawing effects of the trifluoromethyl group and the chloromethyl substituent. These groups reduce intermolecular forces such as van der Waals forces and hydrogen bonding (where applicable), leading to a lower boiling point compared to non-fluorinated analogs. The compound is also expected to have moderate solubility in common organic solvents due to its balanced distribution of polar and non-polar groups.

The chemical stability of 3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane has been studied under various conditions. It has been found to be relatively stable under normal storage conditions but can undergo degradation under harsh conditions such as high temperatures or strong oxidizing agents. The trifluoromethyl group is particularly resistant to chemical degradation due to the strong C-F bond strength.

One of the most promising applications of 3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane lies in its potential use as an intermediate in organic synthesis. The chloromethyl group can act as an electrophilic site for nucleophilic substitutions or additions with various nucleophiles such as hydroxides or amines. This makes it useful in constructing more complex molecules with specific functional groups tailored for pharmaceutical or agrochemical applications.

Moreover, recent research has explored the use of fluorinated compounds like 3-(Chloromethyl)-1,1,1-trifluoro-3-methylhexane in drug delivery systems due to their ability to enhance drug solubility and bioavailability. The trifluoromethyl group can also impart lipophilicity to drug molecules when incorporated into their structures.

In conclusion, 3-(Chloromethyl)-trifluorohexane derivatives like CAS No. 4 are valuable compounds with diverse applications across multiple industries. Their unique combination of fluorinated and chlorinated functionalities offers opportunities for innovative chemical transformations and material developments.